Cas no 2172197-63-4 (4-chloro-2-(3-fluorophenyl)pyrimidine-5-carbonyl chloride)

• Product Name: 4-chloro-2-(3-fluorophenyl)pyrimidine-5-carbonyl chloride
• CAS No: 2172197-63-4
• MF: C₁₁H₅Cl₂FN₂O
• MW: 271.074603796005
• CID: 6359002
• PubChem ID: 165958552
• Update Time: 2025-10-28

4-chloro-2-(3-fluorophenyl)pyrimidine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(3-fluorophenyl)pyrimidine-5-carbonyl chloride
• 2172197-63-4
• EN300-1459072

• Inchi： 1S/C11H5Cl2FN2O/c12-9-8(10(13)17)5-15-11(16-9)6-2-1-3-7(14)4-6/h1-5H
• InChI Key： MRYZSKOAGSBKRU-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)Cl)C=NC(C2C=CC=C(C=2)F)=N1

Computed Properties

• Exact Mass: 269.9762963g/mol
• Monoisotopic Mass: 269.9762963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.8Ų

Additional information on 4-chloro-2-(3-fluorophenyl)pyrimidine-5-carbonyl chloride

Introduction to 4-chloro-2-(3-fluorophenyl)pyrimidine-5-carbonyl chloride (CAS No. 2172197-63-4)

4-chloro-2-(3-fluorophenyl)pyrimidine-5-carbonyl chloride, identified by the CAS number 2172197-63-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting therapeutic applications. Its unique structural features, including the presence of both chloro and fluoro substituents on a pyrimidine core, make it a versatile building block for further chemical modifications.

The significance of this compound in modern chemistry cannot be overstated. Pyrimidine derivatives are widely recognized for their role in medicinal chemistry, with numerous drugs in clinical use and under development featuring pyrimidine scaffolds. The introduction of chloro and fluoro groups into the pyrimidine ring enhances the reactivity and selectivity of the molecule, allowing for the construction of more complex structures with tailored biological properties.

In recent years, there has been a surge in research focused on developing novel pyrimidine-based compounds for therapeutic purposes. 4-chloro-2-(3-fluorophenyl)pyrimidine-5-carbonyl chloride has emerged as a key intermediate in this effort, facilitating the synthesis of molecules with potential applications in oncology, immunology, and infectious diseases. The fluorine atom, in particular, plays a critical role in modulating metabolic stability and binding affinity, making it an indispensable element in drug design.

One of the most compelling aspects of 4-chloro-2-(3-fluorophenyl)pyrimidine-5-carbonyl chloride is its utility in cross-coupling reactions. These reactions are fundamental to modern synthetic organic chemistry, enabling the formation of carbon-carbon bonds under mild conditions. The chloro group on the pyrimidine ring can be readily displaced by nucleophiles such as organolithium or Grignard reagents, while the fluorophenyl moiety provides stability and electronic tuning. This combination makes it an ideal candidate for constructing complex heterocyclic systems.

Recent advancements in catalytic methods have further expanded the synthetic possibilities of 4-chloro-2-(3-fluorophenyl)pyrimidine-5-carbonyl chloride. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling and copper-mediated couplings, have enabled the introduction of diverse functional groups at multiple positions within the pyrimidine core. These techniques have been instrumental in generating novel analogs with enhanced pharmacological profiles.

The pharmaceutical industry has been particularly interested in leveraging 4-chloro-2-(3-fluorophenyl)pyrimidine-5-carbonyl chloride for the development of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The pyrimidine scaffold is well-suited for this purpose due to its ability to mimic ATP binding pockets and interfere with enzymatic activity.

In addition to its applications in drug discovery, 4-chloro-2-(3-fluorophenyl)pyrimidine-5-carbonyl chloride has found utility in agrochemical research. Pyrimidine-based compounds are known for their herbicidal and fungicidal properties, and modifications to this core structure can lead to more effective crop protection agents. The presence of both chloro and fluoro groups enhances the bioactivity of these compounds by improving their absorption and translocation within plants.

The synthesis of 4-chloro-2-(3-fluorophenyl)pyrimidine-5-carbonyl chloride itself is a testament to the progress made in synthetic methodology over recent decades. Early synthetic routes relied on multi-step processes involving harsh reagents and low yields. However, modern approaches have streamlined these procedures, making it possible to produce this compound with greater efficiency and scalability. This improvement is crucial for industrial applications where cost-effectiveness and reproducibility are paramount.

One notable recent development involves the use of flow chemistry techniques for synthesizing 4-chloro-2-(3-fluorophenyl)pyrimidine-5-carbonyl chloride. Flow chemistry allows for precise control over reaction conditions, leading to higher yields and better purity profiles compared to traditional batch processing. This approach also offers advantages in terms of safety and environmental impact by minimizing solvent usage and reducing waste generation.

The impact of 4-chloro-2-(3-fluorophenyl)pyrimidine-5-carbonyl chloride extends beyond its direct use as an intermediate. It serves as a model system for understanding how structural modifications influence biological activity. By studying its derivatives, researchers can gain insights into structure-activity relationships (SAR), which are essential for optimizing drug candidates throughout the development pipeline.

In conclusion, 4-chloro-2-(3-fluorophenyl)pyrimidine-5-carbonyl chloride (CAS No. 2172197-63-4) is a highly valuable compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it an excellent intermediate for constructing biologically active molecules, particularly kinase inhibitors targeting various diseases. The advancements in synthetic methodologies have further enhanced its accessibility and utility, paving the way for new discoveries and innovations.